Cas no 1752-24-5 (4,4'-Iminodiphenol)

4,4'-Iminodiphenol structure
4,4'-Iminodiphenol structure
Product Name:4,4'-Iminodiphenol
CAS No:1752-24-5
MF:C12H11NO2
MW:201.221243143082
MDL:MFCD00091563
CID:187175
PubChem ID:74461
Update Time:2025-04-19

4,4'-Iminodiphenol Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4,4'-iminobis-
    • 4-(4-hydroxyanilino)phenol
    • 4,4'-iminodiphenol
    • 4,4'-Azanediyldiphenol
    • 4,4'-dihydroxydiphenylamine
    • 4,4'-Iminobisphenol
    • 4,4'-Imino-di-phenol
    • 4.4'-Dioxy-diphenylamin
    • Bis-(4-hydroxy-phenyl)-amin
    • Bis(4-hydroxyphenyl)amine
    • Bis(p-hydroxyphenyl)amine
    • EINECS 217-136-3
    • leuco indophenol
    • Phenol,4,4'-iminobis
    • Phenol,4,4'-iminodi
    • Paracetamol Impurity M
    • 4-(4-hydroxyphenylamino)phenol
    • MFCD00091563
    • UNII-GT5H6Q4HYA
    • CHEMBL470673
    • SB34282
    • 1752-24-5
    • NS00025750
    • GT5H6Q4HYA
    • CBDivE_002778
    • HY-135324
    • PARACETAMOL IMPURITY M [EP IMPURITY]
    • SCHEMBL306231
    • Dioxydiphenylamin
    • 4,4-AZANEDIYLDIPHENOL
    • BS-50096
    • YRUPBAWWCPVHFT-UHFFFAOYSA-N
    • BRN 2104633
    • 4-13-00-01064 (Beilstein Handbook Reference)
    • CS-0111408
    • AKOS003632031
    • Phenol, 4,4'-iminodi-
    • DTXSID6061945
    • Leucoindophenol
    • STL282748
    • DA-70036
    • PARACETAMOL IMPURITY M (EP IMPURITY)
    • DTXCID6035574
    • 4,4'-Iminodiphenol
    • MDL: MFCD00091563
    • Inchi: 1S/C12H11NO2/c14-11-5-1-9(2-6-11)13-10-3-7-12(15)8-4-10/h1-8,13-15H
    • InChI Key: YRUPBAWWCPVHFT-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)NC1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 201.07900
  • Monoisotopic Mass: 201.078979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 52.5

Experimental Properties

  • Density: 1.1574 (rough estimate)
  • Melting Point: Not available
  • Boiling Point: 339.14°C (rough estimate)
  • Flash Point: 158.8±11.5 °C
  • Refractive Index: 1.5560 (estimate)
  • PSA: 52.49000
  • LogP: 2.91440
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

4,4'-Iminodiphenol Customs Data

  • HS CODE:2922299090
  • Customs Data:

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4,4'-Iminodiphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I409010-10mg
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$ 150.00 2023-09-07
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1484.07CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
20R0815-100mg
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1170.3CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
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$240 2024-07-28
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